An In-depth Technical Guide to 2-Ethyl-2H-1,2,3-triazol-4-amine Hydrochloride: A Versatile Scaffold in Modern Drug Discovery
An In-depth Technical Guide to 2-Ethyl-2H-1,2,3-triazol-4-amine Hydrochloride: A Versatile Scaffold in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Ascendancy of the 1,2,3-Triazole Core in Medicinal Chemistry
The 1,2,3-triazole ring system has emerged as a "privileged" scaffold in the landscape of medicinal chemistry, transitioning from a synthetic curiosity to a cornerstone of modern drug design.[1][2] Its remarkable stability, unique electronic properties, and capacity for forming hydrogen bonds have made it an attractive bioisostere for amide bonds, enhancing the pharmacokinetic profiles of numerous therapeutic agents.[3][4] This guide delves into the technical intricacies of a specific, yet broadly relevant, derivative: 2-Ethyl-2H-1,2,3-triazol-4-amine hydrochloride. We will explore its fundamental properties, the nuanced strategies for its regioselective synthesis, and its profound implications for the development of novel therapeutics.
Core Compound Identification and Physicochemical Properties
While a specific CAS number for 2-Ethyl-2H-1,2,3-triazol-4-amine hydrochloride is not readily found in major chemical databases, we can confidently deduce its molecular formula and establish the identity of its parent compounds. The free base, 2-ethyl-2H-1,2,3-triazol-4-amine, has the molecular formula C4H8N4.[5] Consequently, the hydrochloride salt is characterized by the molecular formula C4H9ClN4 .
For context, the non-ethylated parent compound, 2H-1,2,3-Triazol-4-amine hydrochloride, is assigned the CAS number 194469-74-4 with a molecular formula of C2H5ClN4.[6]
| Property | Value | Source |
| Molecular Formula | C4H9ClN4 | Deduced |
| Parent Free Base | 2-ethyl-2H-1,2,3-triazol-4-amine | [5] |
| Molecular Weight (Hydrochloride) | 148.60 g/mol | Calculated |
| Parent Compound (non-ethylated) CAS | 194469-74-4 | [6] |
The Strategic Importance of N2-Substitution in 1,2,3-Triazoles
The substitution pattern on the triazole ring is a critical determinant of its biological activity and physicochemical properties. While the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry" famously yields 1,4-disubstituted triazoles, the synthesis of N2-substituted isomers like the one presents a more nuanced synthetic challenge.[7][8] The N2-substituted regioisomer often exhibits distinct biological activities compared to its N1- or N3-substituted counterparts, making the development of regioselective synthetic methodologies a key focus for medicinal chemists.[7]
Synthesis of 2-Substituted-1,2,3-triazol-4-amines: A Methodological Overview
The synthesis of 2-ethyl-2H-1,2,3-triazol-4-amine hydrochloride hinges on the regioselective formation of the N2-substituted triazole core. Several strategies have been developed to achieve this, moving beyond the conventional Huisgen 1,3-dipolar cycloaddition.
Key Synthetic Approaches for N2-Alkylation:
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Direct Alkylation of NH-Triazoles: The reaction of a pre-formed 4-amino-1,2,3-triazole with an ethylating agent (e.g., ethyl iodide or diethyl sulfate) in the presence of a base can lead to a mixture of N1 and N2 isomers. The regioselectivity can be influenced by the choice of solvent, base, and reaction conditions. Recent studies have shown that specific conditions, such as using K2CO3 in DMF, can favor the formation of 2-substituted products.[9]
-
Base-Induced Regioselective Synthesis: A highly effective method involves the use of N-sulfonyl-1,2,3-triazoles as precursors. These can undergo a base-induced, SN2-like reaction with alkyl halides, such as ethyl bromide or iodide, at room temperature to yield the N2-substituted product with high regioselectivity.[10][11]
-
Photochemical and Rearrangement Reactions: More advanced methods include the photochemical rearrangement of 2,5-disubstituted tetrazoles to generate nitrile imine intermediates, which can then cyclize to form N2-aryl 1,2,3-triazoles.[12] While this example is for arylation, similar principles can be adapted for alkyl substitution.
The final step in the synthesis of the target compound would involve the treatment of the purified 2-ethyl-2H-1,2,3-triazol-4-amine free base with hydrochloric acid in a suitable solvent, such as ethanol or diethyl ether, to precipitate the hydrochloride salt.
General Experimental Protocol: Regioselective N2-Ethylation of a 4-Substituted-1,2,3-Triazole
The following is a representative, generalized protocol based on methods for regioselective N-alkylation. Note: This is an illustrative procedure and should be adapted and optimized based on the specific starting materials and laboratory conditions.
-
Preparation of the Starting Triazole: A suitable 4-amino-1,2,3-triazole precursor is dissolved in an appropriate aprotic solvent, such as N,N-dimethylformamide (DMF).
-
Addition of Base: A mild base, such as potassium carbonate (K2CO3), is added to the solution to deprotonate the triazole ring.
-
Alkylation: Ethyl iodide or ethyl bromide is added dropwise to the reaction mixture. The reaction is then stirred at room temperature or slightly elevated temperature until completion, monitored by thin-layer chromatography (TLC).
-
Work-up and Purification: The reaction mixture is quenched with water and extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography to isolate the desired N2-ethyl isomer.
-
Salt Formation: The purified 2-ethyl-2H-1,2,3-triazol-4-amine is dissolved in a minimal amount of a suitable solvent (e.g., ethanol) and treated with a stoichiometric amount of hydrochloric acid (e.g., as a solution in diethyl ether). The resulting precipitate is collected by filtration, washed with cold solvent, and dried under vacuum to yield the hydrochloride salt.
Characterization
The structure and purity of the synthesized compound would be confirmed using a suite of spectroscopic techniques:
-
¹H and ¹³C NMR: To confirm the presence of the ethyl group and its attachment to the N2 position of the triazole ring, as well as the overall structure.[13]
-
FT-IR: To identify characteristic functional groups.[14]
-
Mass Spectrometry: To confirm the molecular weight of the compound.
Applications in Drug Development and Biological Significance
The 1,2,3-triazole moiety is a key component in a number of approved drugs, including the antibacterial agent tazobactam and the anticonvulsant rufinamide.[3] Derivatives of 1,2,3-triazoles have demonstrated a wide spectrum of pharmacological activities, making them highly valuable for drug discovery programs.[15]
-
Antimicrobial Agents: The triazole nucleus is a well-established pharmacophore in antifungal and antibacterial drugs.[14][16]
-
Anticancer Therapeutics: Numerous 1,2,3-triazole derivatives have been investigated for their antiproliferative effects against various cancer cell lines.[1][17]
-
Anti-inflammatory Activity: Certain 1,2,3-triazole compounds have shown potent anti-inflammatory effects, potentially through the inhibition of enzymes like cyclooxygenase-2 (COX-2).[18]
-
Anticonvulsant and CNS Applications: The structural similarity of the triazole ring to other CNS-active pharmacophores has led to the exploration of its derivatives as anticonvulsant and hypnotic agents.[14]
The 4-amino substitution on the triazole ring provides a crucial handle for further derivatization, allowing for the construction of extensive compound libraries for structure-activity relationship (SAR) studies. This makes compounds like 2-ethyl-2H-1,2,3-triazol-4-amine hydrochloride valuable building blocks in the synthesis of more complex and potentially more potent therapeutic agents.[19]
Conclusion
2-Ethyl-2H-1,2,3-triazol-4-amine hydrochloride represents a molecule of significant interest to the drug discovery community. While its specific CAS number is not widely documented, its identity and properties can be clearly established. The true value of this compound lies in its embodiment of the N2-substituted 1,2,3-triazole scaffold, a structural motif that continues to yield promising therapeutic candidates across a diverse range of disease areas. A thorough understanding of its regioselective synthesis and its potential as a versatile building block is essential for researchers aiming to leverage the power of the triazole ring in the design of next-generation pharmaceuticals.
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